N-(1,3-benzodioxol-5-ylmethyl)-2-[3-(trifluoromethyl)phenoxy]propanamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-[3-(trifluoromethyl)phenoxy]propanamide
• InChI: InChI=1S/C18H16F3NO4/c1-11(26-14-4-2-3-13(8-14)18(19,20)21)17(23)22-9-12-5-6-15-16(7-12)25-10-24-15/h2-8,11H,9-10H2,1H3,(H,22,23)
• InChI Key: WVGBMKVPEHCYHK-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=CC2=C(C=C1)OCO2)OC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C18H16F3NO4
• Molecular Weight: 367.3 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-2-[3-(trifluoromethyl)phenoxy]propanamide, commonly known as BDP, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. BDP is a selective antagonist of the G protein-coupled receptor 40 (GPR40), which is a target for the treatment of type 2 diabetes and other metabolic disorders.

Mechanism of Action

BDP acts as a selective antagonist of N-(1,3-benzodioxol-5-ylmethyl)-2-[3-(trifluoromethyl)phenoxy]propanamide by binding to the receptor and inhibiting its activity. N-(1,3-benzodioxol-5-ylmethyl)-2-[3-(trifluoromethyl)phenoxy]propanamide is primarily expressed in pancreatic beta cells and is involved in the regulation of insulin secretion. By inhibiting the activity of N-(1,3-benzodioxol-5-ylmethyl)-2-[3-(trifluoromethyl)phenoxy]propanamide, BDP can reduce insulin secretion and improve glucose homeostasis.
Biochemical and Physiological Effects:
BDP has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that BDP can inhibit the activity of N-(1,3-benzodioxol-5-ylmethyl)-2-[3-(trifluoromethyl)phenoxy]propanamide with high potency and selectivity. In vivo studies have shown that BDP can improve glucose tolerance and reduce insulin secretion in animal models of type 2 diabetes. BDP has also been shown to have anti-inflammatory and anti-oxidant effects, which may contribute to its therapeutic potential.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BDP in lab experiments is its high potency and selectivity as a N-(1,3-benzodioxol-5-ylmethyl)-2-[3-(trifluoromethyl)phenoxy]propanamide antagonist. This makes it a valuable tool for studying the role of N-(1,3-benzodioxol-5-ylmethyl)-2-[3-(trifluoromethyl)phenoxy]propanamide in glucose homeostasis and insulin secretion. However, one limitation of using BDP is its relatively short half-life, which may require frequent dosing in animal studies.

Future Directions

There are several future directions for research on BDP. One area of interest is the development of more potent and selective N-(1,3-benzodioxol-5-ylmethyl)-2-[3-(trifluoromethyl)phenoxy]propanamide antagonists based on the structure of BDP. Another area of research is the investigation of the potential therapeutic applications of BDP in the treatment of type 2 diabetes and other metabolic disorders. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the anti-inflammatory and anti-oxidant effects of BDP.

Scientific Research Applications

BDP has been extensively studied for its potential use in various research applications. One of the most promising areas of research is its use as a selective N-(1,3-benzodioxol-5-ylmethyl)-2-[3-(trifluoromethyl)phenoxy]propanamide antagonist. N-(1,3-benzodioxol-5-ylmethyl)-2-[3-(trifluoromethyl)phenoxy]propanamide is a receptor that is involved in the regulation of glucose homeostasis and insulin secretion. BDP has been shown to inhibit the activity of N-(1,3-benzodioxol-5-ylmethyl)-2-[3-(trifluoromethyl)phenoxy]propanamide, which makes it a potential drug candidate for the treatment of type 2 diabetes and other metabolic disorders.